2-Methyl-1,3-benzoxazole-6-sulfonyl fluoride

• IUPAC Name: 2-methyl-1,3-benzoxazole-6-sulfonyl fluoride
• InChI: InChI=1S/C8H6FNO3S/c1-5-10-7-3-2-6(14(9,11)12)4-8(7)13-5/h2-4H,1H3
• InChI Key: ZLQALOOAGILHHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=C(C=C2)S(=O)(=O)F
• Molecular Formula: C8H6FNO3S
• Molecular Weight: 215.20 g/mol
• CAS RN: 2137643-58-2

Description

2-Methyl-1,3-benzoxazole-6-sulfonyl fluoride is a chemical compound with the formula C8H6FNO3S. It is used in the synthesis of other organic compounds. The compound is a derivative of benzoxazole, a type of heterocyclic compound that contains a benzene ring fused to an oxazole ring.

Molecular Structure Analysis

The molecular structure of 2-Methyl-1,3-benzoxazole-6-sulfonyl fluoride consists of a benzoxazole ring substituted with a methyl group at the 2-position and a sulfonyl fluoride group at the 6-position. The empirical formula is C8H6FNO3S.

Chemical Reactions Analysis

Benzoxazoles, including 2-Methyl-1,3-benzoxazole-6-sulfonyl fluoride, can undergo various chemical reactions. For instance, they can undergo intramolecular cyclocondensation to form a six-membered heterocycle. They can also participate in reductive coupling/annulation reactions with benzaldehydes.

Scientific Research Applications

Anticancer Activity

Benzoxazole derivatives, including 2-Methyl-1,3-benzoxazole-6-sulfonyl fluoride, have been extensively studied for their potential anticancer properties. These compounds can target various metabolic pathways and cellular processes involved in cancer pathology. .

Antimicrobial and Antifungal Uses

The antimicrobial and antifungal activities of benzoxazole derivatives are well-documented. They have been evaluated against a range of bacteria and fungi, showing effectiveness comparable to established antibiotics like ofloxacin and antifungals like fluconazole. .

HIV Treatment Research

2-Methylbenzoxazole is a key intermediate in the synthesis of HIV-reverse transcriptase inhibitors, such as L-696,299. .

Development of Dyes

In the industrial sector, 2-Methylbenzoxazole has been used in the synthesis of bis-styryl dyes. .

Pharmaceutical Intermediates

Benzoxazole derivatives serve as intermediates in the synthesis of a wide range of pharmaceuticals. .

Inhibition of Enzymatic Activity

The benzoxazole core structure is known to inhibit various enzymes implicated in disease states. For instance, benzoxazole derivatives have been shown to inhibit Rho-kinase, which plays a role in cardiovascular diseases. .

Mechanism of Action

Target of Action

Benzoxazole derivatives have been known to exhibit a wide range of pharmacological activities, suggesting they may interact with multiple targets .

Mode of Action

Benzoxazole derivatives are known to undergo intramolecular cyclocondensation to form a six-membered heterocycle . This structural transformation could potentially influence its interaction with its targets.

Biochemical Pathways

Benzoxazole derivatives have been associated with a variety of biological activities, suggesting they may influence multiple biochemical pathways .

Result of Action

Benzoxazole derivatives have been associated with a variety of biological activities, suggesting they may have diverse molecular and cellular effects .